Cas no 2138426-59-0 (Tert-butyl 4-amino-2-(3,4-dibromophenyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-amino-2-(3,4-dibromophenyl)piperidine-1-carboxylate
• CAS No: 2138426-59-0
• MF: C₁₆H₂₂Br₂N₂O₂
• MW: 434.166082859039
• CID: 6264118
• PubChem ID: 164664270
• Update Time: 2025-05-22

Tert-butyl 4-amino-2-(3,4-dibromophenyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino-2-(3,4-dibromophenyl)piperidine-1-carboxylate
• EN300-704901
• 2138426-59-0
• Tert-butyl 4-amino-2-(3,4-dibromophenyl)piperidine-1-carboxylate

• Inchi： 1S/C16H22Br2N2O2/c1-16(2,3)22-15(21)20-7-6-11(19)9-14(20)10-4-5-12(17)13(18)8-10/h4-5,8,11,14H,6-7,9,19H2,1-3H3
• InChI Key： CLOPKENIXIKRLZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1CC(CCN1C(=O)OC(C)(C)C)N)Br

Computed Properties

• Exact Mass: 434.00275g/mol
• Monoisotopic Mass: 432.00480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl 4-amino-2-(3,4-dibromophenyl)piperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-amino-2-(3,4-dibromophenyl)piperidine-1-carboxylate (CAS No. 2138426-59-0)

Tert-butyl 4-amino-2-(3,4-dibromophenyl)piperidine-1-carboxylate (CAS No. 2138426-59-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This piperidine derivative features a 3,4-dibromophenyl group and a tert-butyl carbamate moiety, making it a valuable intermediate in drug discovery and medicinal chemistry. Researchers are increasingly exploring its potential applications in targeting neurological disorders and inflammation-related pathways, aligning with current trends in precision medicine.

The compound's piperidine core is a common scaffold in bioactive molecules, often associated with central nervous system (CNS) drug development. With the growing demand for novel neuroprotective agents and G-protein-coupled receptor (GPCR) modulators, Tert-butyl 4-amino-2-(3,4-dibromophenyl)piperidine-1-carboxylate has emerged as a subject of interest in academic and industrial laboratories. Its brominated aromatic ring provides distinct electronic characteristics that influence molecular interactions, a feature frequently searched by computational chemists studying structure-activity relationships (SAR).

Recent publications highlight the compound's relevance in high-throughput screening campaigns for kinase inhibitors and epigenetic modulators. The tert-butyloxycarbonyl (Boc) protecting group enhances its synthetic utility, allowing selective deprotection during multi-step syntheses—a topic frequently discussed in organic chemistry forums. Analytical techniques such as HPLC purification and NMR characterization are critical for quality control, as evidenced by frequent searches for "CAS 2138426-59-0 purity analysis" in scientific databases.

From a commercial perspective, suppliers often list this compound under alternative identifiers like Boc-protected dibromophenylpiperidine or 4-amino-2-(3,4-dibromophenyl)-1-Boc-piperidine, reflecting the diverse nomenclature conventions in chemical catalogs. The compound's stability under ambient conditions makes it suitable for global distribution, though proper storage recommendations (e.g., desiccated at -20°C) remain a common query among purchasers.

In the context of green chemistry advancements, researchers are investigating solvent-free methods for modifying similar piperidine carboxylates, addressing the pharmaceutical industry's push toward sustainable synthesis. The 3,4-dibromo substitution pattern also sparks interest in halogen bonding studies—a trending topic in crystal engineering and materials science publications.

Patent analyses reveal that derivatives of Tert-butyl 4-amino-2-(3,4-dibromophenyl)piperidine-1-carboxylate have been claimed in applications ranging from allosteric modulator development to fluorescent probes for biological imaging. This versatility explains its recurring appearance in literature searches combining "piperidine building blocks" with "drug discovery."

For synthetic chemists, the compound serves as a strategic starting material for introducing chiral centers or constructing spirocyclic architectures—key objectives in modern fragment-based drug design. Online discussions frequently address optimal conditions for N-deprotection of such Boc-amino piperidines, reflecting practical challenges in laboratory workflows.

Quality specifications for CAS 2138426-59-0 typically emphasize ≥95% purity by LC-MS analysis, with particular attention to residual solvent levels—a compliance aspect heavily scrutinized in Good Manufacturing Practice (GMP) environments. These details are crucial for researchers comparing vendor offerings or validating synthetic protocols.

Emerging applications in proteolysis-targeting chimera (PROTAC) development have further elevated the compound's profile, as its structural features enable conjugation with E3 ligase ligands. This connection to targeted protein degradation—one of today's most searched drug development strategies—demonstrates the molecule's continuing relevance in cutting-edge research.

In summary, Tert-butyl 4-amino-2-(3,4-dibromophenyl)piperidine-1-carboxylate represents a multifaceted tool for medicinal chemists, combining synthetic accessibility with significant pharmacological potential. Its ongoing study reflects broader trends in small-molecule therapeutics and structure-based drug design, ensuring sustained interest across multiple scientific disciplines.